Cas no 141072-75-5 (Ethanone, 2-bromo-1-(tetrahydro-5,5-dimethyl-2-furanyl)-, (S)- (9CI))

• Product Name: Ethanone, 2-bromo-1-(tetrahydro-5,5-dimethyl-2-furanyl)-, (S)- (9CI)
• CAS No: 141072-75-5
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• CID: 873219
• Update Time: 2022-07-26

Ethanone, 2-bromo-1-(tetrahydro-5,5-dimethyl-2-furanyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(tetrahydro-5,5-dimethyl-2-furanyl)-, (S)- (9CI)

• Inchi： 1S/C8H13BrO2/c1-8(2)4-3-7(11-8)6(10)5-9/h7H,3-5H2,1-2H3/t7-/m0/s1
• InChI Key： WVKRUFJXHQEIAY-ZETCQYMHSA-N
• SMILES： C(=O)([C@@H]1CCC(C)(C)O1)CBr

Computed Properties

• Exact Mass: 220.01
• Monoisotopic Mass: 220.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2